Cas no 209529-81-7 (5-Nitropyrimidine-2,4,6(1H,3H,5H)-trione x hydrate)

• Product Name: 5-Nitropyrimidine-2,4,6(1H,3H,5H)-trione x hydrate
• CAS No: 209529-81-7
• MF: C₄H₅N₃O₆
• MW: 191.099000692368
• MDL: MFCD00160499
• CID: 910846
• PubChem ID: 24897456
• Update Time: 2025-06-08

5-Nitropyrimidine-2,4,6(1H,3H,5H)-trione x hydrate Chemical and Physical Properties

Names and Identifiers

• 5-NITROBARBITURIC ACID HYDRATE 95
• 5-Nitrobarbituric acid
• 5-Nitropyrimidine-2,4,6(1H,3H,5H)-trione x hydrate
• 5-Nitropyrimidine-2,4,6(1H,3H,5H)-trione hydrate
• AKOS022175083
• 5-nitro-1,3-diazinane-2,4,6-trione hydrate
• 5-Nitrobarbituric acid hydrate
• 5-Nitropyrimidine-2 pound not4 pound not6(1H pound not3H pound not5H)-trione xhydrate
• 5-nitro-hexahydro-pyrimidine-2,4,6-trione
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-nitro-, hydrate (1:1)
• 5-Nitropyrimidine-2,4,6(1H,3H,5H)-trione xhydrate
• DS-3046
• HMS558I13
• 5-nitrohexahydropyrimidine-2,4,6-trione hydrate
• DB-065094
• 5-Nitrobarbituric acid hydrate, 95%
• 5-nitro-1,3-diazinane-2,4,6-trione;hydrate
• 5-NITROBARBITURIC ACID HYDRATE 95
• A812066
• 175278-58-7
• 209529-81-7

• MDL： MFCD00160499
• Inchi： 1S/C4H3N3O5.H2O/c8-2-1(7(11)12)3(9)6-4(10)5-2;/h1H,(H2,5,6,8,9,10);1H2
• InChI Key： YKGZAIJTCJOZNK-UHFFFAOYSA-N
• SMILES： O=C1C(C(NC(N1)=O)=O)[N+](=O)[O-].O

Computed Properties

• Exact Mass: 191.01783489g/mol
• Monoisotopic Mass: 191.01783489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Color/Form: Almost white solid
• Melting Point: 183 °C (dec.) (lit.)
• Solubility: Not determined

5-Nitropyrimidine-2,4,6(1H,3H,5H)-trione x hydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：